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Introduction

Uranium-236 (23°U), an isotope with a long half-life of 23.4 million years, is emerging as a
powerful transient tracer in oceanography.[1] Its primary sources in the marine environment are
anthropogenic, including global fallout from nuclear weapons testing in the 1950s and 1960s
and controlled releases from nuclear reprocessing plants.[2][3][4] This anthropogenic signature
is superimposed on a much smaller natural background, making 236U an ideal tool for tracing
the movement and mixing of water masses on decadal timescales.[2] Uranium is highly soluble
and behaves conservatively in seawater, meaning it is not significantly removed by biological or
chemical processes, further enhancing its utility as a tracer.[3][5][6]

Principle of Application

The application of 226U as a tracer relies on the distinct isotopic signatures of different water
masses. The primary anthropogenic sources have released 23U with varying isotopic ratios,
particularly the 236U/238U ratio. Global fallout is characterized by a relatively uniform distribution,
while nuclear reprocessing plants in Europe (Sellafield, UK and La Hague, France) have
introduced a strong, localized signal into the North Atlantic.[2][4] By measuring the
concentration of 226U and its ratio to other isotopes, such as 238U and the fellow anthropogenic
isotope 233U, oceanographers can identify the origin of water masses, determine their
pathways, and estimate transit times and mixing rates.[6][7][8]

Key Applications
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e Tracing Ocean Circulation: The distinct 23°U signature from European reprocessing plants
has been instrumental in tracing the pathways of Atlantic water into the Arctic Ocean and
studying the Atlantic Meridional Overturning Circulation (AMOC).[2][8]

» Water Mass Mixing and Age: The decay of the 236U signal over time and its mixing with other
water masses allow for the estimation of water mass ages and the quantification of mixing
processes.

« |dentifying Anthropogenic Inputs: The 23¢U/238U and 233U/23U atomic ratios can effectively
distinguish between different sources of anthropogenic radionuclides, such as global fallout
versus releases from nuclear reprocessing plants.[7][9] This dual-tracer approach enhances
the ability to deconvolve complex mixing scenarios.[7]

o Paleoceanography: Annually banded corals incorporate uranium from seawater into their
skeletons, preserving a chronological record of the oceanic 236U concentration.[3][5] Analysis
of these coral cores allows for the reconstruction of past ocean circulation patterns.[3]

Quantitative Data Summary

The following tables summarize key quantitative data for Uranium-236 relevant to its
application as an oceanographic tracer.

Table 1: Isotopic Properties and Abundances

Property Value Reference
Half-life of 236U 2.342 x 107 years [4]

Natural 236U/238U ratio ~10-10

Global Fallout 226U Inventory ~1000 kg [9]
Anthropogenic 22U Inventory Exceeds natural inventory 2]

(total) significantly

Table 2: Reported 23¢U/238U Atomic Ratios in Seawater
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236 /238y Atomic

Location . Source/Water Mass Reference
Ratio
Influence from
North Sea 5x107°to 22 x 10~° ) [4]
reprocessing plants
Near La Hague up to 2 x 1078 (in Direct discharge )
Reprocessing Plant 2009) signal
) ] ) Labrador Sea Water,
North Atlantic Decreasing gradient ]
Denmark Strait [2]
(surface) from North to South
Overflow Water
North Pacific (surface) 1.5 x 10-° Global fallout [4]
0.21x107°to 1.65 x
Japan Sea Global fallout [10]
10-°
Table 3: Reported 226U Concentrations in Seawater
. 236 Concentration
Location Depth Reference
(atomslkg)
Japan Sea (13 +3) x 10¢ Surface [11]
Near sea floor (2800
Japan Sea (1.6 £0.3) x 108 [11]

m)

Fram Strait (Atlantic
Water)

13 x 108 (average)

Various

[8]

Experimental Protocols

The analysis of 23°U in seawater requires highly sensitive analytical techniques due to its ultra-

trace concentrations. Accelerator Mass Spectrometry (AMS) is the primary method for

measuring 26U, often in conjunction with Inductively Coupled Plasma Mass Spectrometry (ICP-
MS) for determining the concentration of 238U.[3][4][5]
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Protocol 1: Seawater Sample Collection and
Preconcentration

e Sample Collection:

o Collect large volume seawater samples (typically 20-200 L) using standard oceanographic
sampling equipment (e.g., Niskin bottles on a CTD rosette).

o Acidify the samples to a pH of approximately 2 with distilled nitric acid (HNO3) to prevent
adsorption of uranium onto container walls.

e Preconcentration (on-board or in the laboratory):
o Iron Co-precipitation (Traditional Method):
1. Add a known amount of an iron carrier (e.g., FeCls) to the seawater sample.

2. Add ammonium hydroxide (NH4OH) to raise the pH and induce the precipitation of iron
hydroxides. Uranium co-precipitates with the iron hydroxides.[12]

3. Allow the precipitate to settle, then decant the supernatant seawater.
4. Collect the precipitate by filtration or centrifugation.
o Amidoxime Adsorbent Method (Alternative):
1. A fabric-like amidoxime adsorbent can be used for efficient uranium collection.[12]

2. For laboratory processing, adjust seawater pH to 4 and add the adsorbent (0.20 mmol
per 500 g seawater) for 9 hours.[12]

3. For on-board processing in a closed polyethylene container, maintain the natural
seawater pH of 8 and allow 24 hours for adsorption.[12]

4. This method can achieve over 95% uranium adsorption.[12]

Protocol 2: Chemical Purification of Uranium
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 Dissolution: Dissolve the iron precipitate or the eluate from the amidoxime adsorbent in a
strong acid (e.g., HNOs or HCI).

» Extraction Chromatography:

o Use actinide-specific extraction chromatography resins, such as UTEVA® resin, to
separate uranium from the matrix elements and other radionuclides.[13][14]

o The general procedure involves:
1. Conditioning the resin column with an appropriate acid.
2. Loading the dissolved sample onto the column.
3. Washing the column with specific acids to remove interfering elements.
4. Eluting the purified uranium fraction with a different acid solution.
Protocol 3: Sample Preparation for Mass Spectrometry
e For AMS:
o The purified uranium eluate is evaporated to dryness.

o The residue is converted to uranium oxide (UsOs) by heating in a furnace at approximately
650°C.[4]

o The uranium oxide is mixed with a high-purity metal powder (e.g., iron or niobium) and
pressed into a target holder for insertion into the AMS ion source.[4]

e For ICP-MS (for 238U):

o An aliquot of the purified uranium fraction can be diluted and analyzed directly by ICP-MS.

Protocol 4: Isotope Measurement
o AMS for 236U:

o The prepared target is ionized in the AMS system.
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o The resulting ion beam is accelerated to high energies.

o A series of magnets and electrostatic analyzers are used to separate 236U from interfering
isobars and other isotopes.

o The 238U ions are counted in a sensitive detector.

o The 236U/238U ratio is determined by measuring the beam currents of both isotopes.

e ICP-MS for z38U:
o The diluted sample is introduced into the ICP-MS.

o The uranium is ionized in the plasma and the ions are separated by their mass-to-charge
ratio.

o The abundance of 238U is measured to determine the total uranium concentration in the
original seawater sample.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Experimental Workflow for Uranium-236 Analysis in Seawater.
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Caption: Sources and Transport of Uranium-236 in the Marine Environment.
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Caption: Logical Framework for Using Uranium-236 as an Oceanographic Tracer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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